Cas no 1805025-68-6 (Ethyl 3-chloro-5-cyano-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-chloro-5-cyano-2-(trifluoromethoxy)phenylacetate
• CAS No: 1805025-68-6
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4945172
• Update Time: 2025-07-21

Ethyl 3-chloro-5-cyano-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-cyano-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9ClF3NO3/c1-2-19-10(18)5-8-3-7(6-17)4-9(13)11(8)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： AUPZUGBMCKMJRM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-chloro-5-cyano-2-(trifluoromethoxy)phenylacetate

Recent Advances in the Study of Ethyl 3-chloro-5-cyano-2-(trifluoromethoxy)phenylacetate (CAS: 1805025-68-6)

The compound Ethyl 3-chloro-5-cyano-2-(trifluoromethoxy)phenylacetate (CAS: 1805025-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of novel agrochemicals and pharmaceuticals. The trifluoromethoxy group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates. Researchers have explored its utility in the development of pesticides and herbicides, where its structural features contribute to improved efficacy and reduced environmental impact.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a precursor for the synthesis of kinase inhibitors. The study highlighted the compound's ability to undergo selective functionalization, enabling the creation of diverse derivatives with varying biological activities. Preliminary results indicated that some of these derivatives exhibited potent inhibitory effects against specific kinase targets, suggesting potential applications in cancer therapy.

Another significant development involves the use of Ethyl 3-chloro-5-cyano-2-(trifluoromethoxy)phenylacetate in the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy in drug design to improve pharmacokinetic properties. Researchers have successfully incorporated this compound into the synthesis of fluorinated analogs of anti-inflammatory and antiviral agents, demonstrating enhanced activity and selectivity in preclinical models.

Despite these promising findings, challenges remain in optimizing the synthesis and scalability of this compound. Recent efforts have focused on developing more efficient and sustainable synthetic routes, leveraging advancements in catalytic chemistry and green chemistry principles. These innovations are expected to facilitate broader application of this compound in both academic and industrial settings.

In conclusion, Ethyl 3-chloro-5-cyano-2-(trifluoromethoxy)phenylacetate (CAS: 1805025-68-6) represents a versatile and valuable scaffold in modern chemical biology and pharmaceutical research. Its unique structural features and demonstrated utility in drug discovery underscore its potential as a key player in the development of next-generation therapeutics. Ongoing research will likely uncover further applications and refine its synthetic accessibility, paving the way for its increased adoption in the field.